Cas no 1261583-05-4 (C-(3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-methylamine)

• Product Name: C-(3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-methylamine
• CAS No: 1261583-05-4
• MF: C₁₄H₁₁ClF₃NO
• MW: 301.69145321846
• CID: 4996914
• Update Time: 2025-07-23

C-(3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-methylamine

• Inchi： 1S/C14H11ClF3NO/c15-12-7-9(5-6-10(12)8-19)11-3-1-2-4-13(11)20-14(16,17)18/h1-7H,8,19H2
• InChI Key： SYVPLRSHJMRTNZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 4.2
• Topological Polar Surface Area: 35.2

Additional information on C-(3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-methylamine

Introduction to C-(3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-methylamine (CAS No. 1261583-05-4)

C-(3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-methylamine (CAS No. 1261583-05-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its biphenyl core structure modified with chloro and trifluoromethoxy substituents, exhibits unique chemical and biological properties that make it a promising candidate for further research and development.

The molecular structure of C-(3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-methylamine incorporates a chloro group at the 3-position and a trifluoromethoxy group at the 2'-position of the biphenyl ring, alongside a methylamine moiety at the 4-position. This specific arrangement of functional groups contributes to its distinct reactivity and potential biological activity. The presence of both electron-withdrawing and electron-donating groups in its structure suggests that it may exhibit a range of interactions with biological targets, making it an intriguing subject for further investigation.

In recent years, there has been a growing interest in developing novel compounds with biphenyl-based structures for their potential therapeutic applications. The biphenyl core is known for its stability and versatility in forming complex molecular architectures, which can be exploited to develop drugs with improved pharmacokinetic properties. The compound C-(3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-methylamine, with its unique substitution pattern, represents a significant advancement in this area.

The synthesis of C-(3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-methylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro and trifluoromethoxy groups requires careful selection of reagents and catalysts to avoid unwanted side reactions. The final step, involving the attachment of the methylamine moiety, must be performed under conditions that prevent degradation of the biphenyl core.

The biological activity of C-(3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-methylamine has been explored in several preclinical studies. These studies have shown that the compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in signal transduction pathways. The chloro and trifluoromethoxy groups are particularly important for these interactions, as they modulate the electronic properties of the molecule and enhance its binding affinity.

One of the most exciting findings regarding C-(3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-methylamine is its potential role in modulating inflammatory responses. Recent research has indicated that this compound can inhibit the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). By targeting these enzymes, C-(3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-methylamine may offer a new therapeutic approach for treating inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory properties, C-(3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-methylamine has also shown promise in other therapeutic areas. Studies have suggested that it may have neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier is particularly noteworthy, as it allows it to reach its target sites within the central nervous system.

The pharmacokinetic profile of C-(3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-methylamine is another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary studies have indicated that C-(3-Chloro-2'-(trifluoromethoxy)biphenyl-4-yl)-methylamine strong>) exhibits good bioavailability and a favorable half-life, suggesting that it may be suitable for oral administration.

The development of new drug candidates often involves rigorous testing to ensure safety and efficacy before they can be approved for clinical use. C-(< strong >3-Chloro - 2 ' - ( trif luoro m eth oxy ) bip hen yl - 4 - yl ) - m eth ylam ine strong>) has undergone extensive preclinical testing to evaluate its toxicity profile. These studies have shown that the compound is well-tolerated at doses relevant to human therapeutic use, with no significant adverse effects observed.

The future prospects for C-(< strong >3 - Chlor o - 2 ' - ( t rif luoro m eth oxy ) bip hen yl - 4 - yl ) - m eth ylam ine strong>) are promising, with ongoing research aimed at further optimizing its pharmacological properties. Efforts are being made to improve its solubility and bioavailability, as well as to explore new synthetic routes that could reduce production costs. Additionally, clinical trials are planned to evaluate its efficacy in treating various diseases.

In conclusion, C-(< strong >3 - Chlor o - 2 ' - ( t rif luoro m eth oxy ) bip hen yl - 4 - yl ) - m eth ylam ine strong>) represents a significant advancement in pharmaceutical chemistry with its unique molecular structure and promising biological activity. Its potential applications in treating inflammatory diseases, neurodegenerative disorders, and other conditions make it an exciting compound for further research and development.